CID 54139202
Description
CID 54139202 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity within the PubChem database. The available evidence primarily discusses methodologies for compound identification, analytical techniques (e.g., GC-MS, LC-ESI-MS), and guidelines for scientific reporting . Similarly, lists oscillatoxin derivatives with distinct CIDs (e.g., 101283546, 185389) but omits this compound .
Given this gap, the following sections will outline a generalized framework for comparing this compound with similar compounds, adhering to the methodologies and examples from the evidence.
Properties
CAS No. |
62128-40-9 |
|---|---|
Molecular Formula |
C6H6N2O2 |
Molecular Weight |
138.12 g/mol |
IUPAC Name |
3-(2-nitroethenyl)-1H-pyrrole |
InChI |
InChI=1S/C6H6N2O2/c9-8(10)4-2-6-1-3-7-5-6/h1-5,7H |
InChI Key |
NZWUDXWOUPEZMR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CNC=C1C=C[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
- Analytical Techniques: this compound could be characterized using LC-ESI-MS with in-source CID fragmentation, as demonstrated for ginsenosides in .
- Data Limitations : The absence of experimental data for this compound underscores challenges in cross-referencing PubChem entries with niche literature.
Q & A
Q. How can I design longitudinal studies to assess this compound's long-term stability or toxicity?
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